molecular formula C10H10F2N2O3 B8451062 4-(3,5-Difluoro-2-nitro-phenyl)-morpholine

4-(3,5-Difluoro-2-nitro-phenyl)-morpholine

Cat. No.: B8451062
M. Wt: 244.19 g/mol
InChI Key: VOONRGNQHRHESB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,5-Difluoro-2-nitro-phenyl)-morpholine is a useful research compound. Its molecular formula is C10H10F2N2O3 and its molecular weight is 244.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10F2N2O3

Molecular Weight

244.19 g/mol

IUPAC Name

4-(3,5-difluoro-2-nitrophenyl)morpholine

InChI

InChI=1S/C10H10F2N2O3/c11-7-5-8(12)10(14(15)16)9(6-7)13-1-3-17-4-2-13/h5-6H,1-4H2

InChI Key

VOONRGNQHRHESB-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=C(C(=CC(=C2)F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1,3,5-Trifluoro-2-nitro-benzene (5.30 g, 29.9 mmol) and K2CO3 (4.96 g, 35.9 mmol) were mixed in DMSO (40.0 mL, 564 mmol) and morpholine (2.74 mL, 31.4 mmol) was added. The reaction was stirred at rt for 48 h, diluted with EtOAc and washed twice with water. The organic layer was dried over sodium sulfate, filtered, and concentrated under reduced pressure. Title compound isolated as a yellow oil (4.26 g, 58%). LCMS (m/e) 245 (M+H); 1H-NMR (CDCl3, 400 MHz) δ 6.67-6.58 (m, 2H), 3.80 (t, 4H, J=4.2 Hz), 3.06 (t, 4H, J=4.2 Hz), 19F-NMR (CDCl3, 400 MHz) δ −102, −118. Also obtained in this reaction, 4-(3,5-difluoro-4-nitro-phenyl)-morpholine as a yellow solid (2.85 g, 39%). m.p.=112-114° C.; LCMS (m/e) 245 (M+H); 1H-NMR (CDCl3, 400 MHz) δ 6.45-6.37 (m, 2H), 3.86 (t, 4H, J=4.5 Hz), 3.33 (t, 4H, J=4.5 Hz); 19F-NMR (CDCl3, 400 MHz) δ −115.
Quantity
5.3 g
Type
reactant
Reaction Step One
Name
Quantity
4.96 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
2.74 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Yield
58%

Synthesis routes and methods II

Procedure details

2,4,6-Trifluoronitrobenzene (4.95 g) and potassium carbonate (4.63 g) were mixed in dry dimethyl sulfoxide (40 mL) and cooled to 10° C. under argon. Morpholine (2.56 mL) was added and the reaction mixture was allowed to warm to 25° C. and stirred under argon for 16 hours. The reaction mixture was concentrated in vacuo, brine (50 mL) was added and the product was extracted with ethyl acetate (3×50 mL), the combined organic phases were dried over magnesium sulfate and concentrated in vacuo. The crude material was purified by flash chromatography to furnish 3.69 g (54% yield) of the title compound as a yellow oil.
Quantity
4.95 g
Type
reactant
Reaction Step One
Quantity
4.63 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
2.56 mL
Type
reactant
Reaction Step Two
Yield
54%

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